6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol

Specification

• Molecular Formula: C29H32O6
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• Standard InChI: InChI=1S/C29H32O6/c1-28(2)34-25-23(33-27(31-3)24(30)26(25)35-28)19-32-29(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23-27,30H,19H2,1-3H3
• Standard InChI Key: XRRQNVSMIVDBQX-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(OC(C(C2O1)O)OC)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C

Introduction

6-Methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-dioxolo[4,5-c]pyran-7-ol is a complex organic compound belonging to the pyran family. This compound features a unique structural arrangement characterized by a tetrahydrofuran ring fused with a dioxole moiety. The presence of methoxy and trityloxymethyl groups enhances its chemical properties and potential biological activities.

Synthesis

The synthesis of 6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-dioxolo[4,5-c]pyran-7-ol typically involves multi-step organic reactions. These synthetic routes require careful control of reaction conditions, including temperature, solvent choice, and catalysts, to optimize yields and minimize by-products. Techniques such as microwave-assisted synthesis have been explored to enhance reaction rates and yields in similar compounds.

Biological Activities and Applications

This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications. Preliminary studies suggest it may exhibit antimalarial and antihypertensive effects. Interaction studies focus on its binding interactions with biological macromolecules, which are crucial for evaluating its therapeutic potential.

Comparison with Related Compounds

Several compounds share structural similarities with 6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-dioxolo[4,5-c]pyran-7-ol. These include:

Compound Name	Structural Features	Unique Aspects
4-Hydroxymethyl-6-methoxy-pyran	Contains hydroxymethyl group	Exhibits strong antimicrobial activity
2-Methoxy-pyran	Simpler pyran structure	Known for anti-inflammatory properties
Trityl-substituted pyrans	Similar trityl functionalization	Enhanced stability and solubility

These comparisons highlight the unique aspects of 6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-dioxolo[4,5-c]pyran-7-ol while showcasing its potential advantages over related compounds in medicinal applications.

Chemical Reactivity

The chemical reactivity of this compound is primarily influenced by its functional groups. Key reactions include oxidation, substitution, and electrophilic aromatic substitution, facilitated by specific reagents or catalysts. Transition metal catalysts can be employed in oxidation reactions to enhance reactivity.